Cas no 33841-61-1 (2-Octylpyridine)

• Product Name: 2-Octylpyridine
• CAS No: 33841-61-1
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 292690
• PubChem ID: 459491
• Update Time: 2025-04-19

2-Octylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Octylpyridine
• Pyridine, 2-octyl-
• DTXSID40332655
• SCHEMBL919793
• AKOS016011790
• DS-6983
• 2-n-octylpyridine
• 33841-61-1
• SB52754
• JGVIYCAYGMXJBC-UHFFFAOYSA-N

• Inchi： 1S/C13H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-14-13/h8-9,11-12H,2-7,10H2,1H3
• InChI Key： JGVIYCAYGMXJBC-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CCCCCCCC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives